Cas no 1279035-36-7 (Ribavirin-13C2)
Ribavirin-13C2 Chemical and Physical Properties
Names and Identifiers
-
- Ribavirin-13C2
-
- Inchi: 1S/C8H12N4O5/c9-6(16)7-10-2-12(11-7)8-5(15)4(14)3(1-13)17-8/h2-5,8,13-15H,1H2,(H2,9,16)/t3-,4-,5-,8-/m1/s1/i6+1,7+1
- InChI Key: IWUCXVSUMQZMFG-XHJYHLGGSA-N
- SMILES: O1[C@]([H])([C@@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])O[H])O[H])N1C([H])=N[13C]([13C](N([H])[H])=O)=N1
Ribavirin-13C2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R414478-1mg |
Ribavirin-13C2 |
1279035-36-7 | 1mg |
$ 374.00 | 2023-09-06 | ||
| TRC | R414478-10mg |
Ribavirin-13C2 |
1279035-36-7 | 10mg |
$ 2951.00 | 2023-09-06 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | R414478-1mg |
1-((2r,3s,5r)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1h-1,2,4-triazole-3-13c-3-carboxamide-13c |
1279035-36-7 | 1mg |
¥3000.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | R414478-10mg |
1-((2r,3s,5r)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1h-1,2,4-triazole-3-13c-3-carboxamide-13c |
1279035-36-7 | 10mg |
¥24000.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-T-61130-1mg |
1-((2r,3s,5r)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1h-1,2,4-triazole-3-13c-3-carboxamide-13c |
1279035-36-7 | 1mg |
¥2510.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-T-61130-10mg |
1-((2r,3s,5r)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1h-1,2,4-triazole-3-13c-3-carboxamide-13c |
1279035-36-7 | 10mg |
¥19920.00 | 2023-09-15 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-477175-1mg |
Ribavirin-13C2, |
1279035-36-7 | 1mg |
¥3121.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-477175-1 mg |
Ribavirin-13C2, |
1279035-36-7 | 1mg |
¥3,121.00 | 2023-07-11 |
Ribavirin-13C2 Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on Ribavirin-13C2
Introduction to Ribavirin-13C2 and Its Significance in Modern Medicine
The compound CAS no. 1279035-36-7, identified as Ribavirin-13C2, represents a significant advancement in the field of pharmaceutical chemistry and molecular biology. This isotope-labeled derivative of Ribavirin has garnered considerable attention due to its unique properties and potential applications in therapeutic and diagnostic contexts. Ribavirin, a synthetic nucleoside analog, is well-documented for its antiviral properties, particularly against RNA viruses. The introduction of the stable isotope carbon-13 (¹³C) into the molecular structure of Ribavirin enhances its utility in various scientific and medical domains, including metabolic studies, drug metabolism research, and medical imaging.
The chemical structure of Ribavirin-13C2 consists of a ribose sugar moiety modified with a 1-(β-D-ribofuranosyl)-1H-imidazole-5-carboxamide group, with the carbon-13 isotope incorporated into the ribose ring. This modification allows for precise tracking of the compound within biological systems, making it an invaluable tool in pharmacokinetic studies. The use of stable isotopes like ¹³C provides a non-radioactive alternative to radioactive tracers, offering enhanced safety and ease of handling while maintaining high sensitivity in detection techniques.
Recent advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have further highlighted the importance of isotope-labeled compounds like Ribavirin-13C2. These techniques enable researchers to gain deeper insights into the metabolic pathways and interactions of drugs within living organisms. For instance, studies utilizing Ribavirin-13C2 have provided novel insights into the mechanisms of action of antiviral therapies, particularly in the context of chronic viral infections such as hepatitis C and RNA virus diseases. The ability to trace the metabolic fate of Ribavirin-13C2 helps in optimizing drug formulations and predicting potential side effects.
In clinical research, Ribavirin-13C2 has been employed as a probe to study the pharmacokinetics and pharmacodynamics of Ribavirin itself. By monitoring the incorporation of ¹³C into biological matrices, researchers can assess how quickly the drug is absorbed, distributed, metabolized, and excreted by the body. This information is crucial for developing dosing regimens that maximize therapeutic efficacy while minimizing adverse reactions. Additionally, the use of Ribavirin-13C2 in combination with other imaging modalities has opened new avenues for non-invasive monitoring of disease progression and treatment response.
The development of novel antiviral agents remains a critical focus in global health initiatives. Ribavirin, despite its efficacy against certain viral infections, has limitations such as toxicity and resistance issues. The synthesis and application of derivatives like Ribavirin-13C2 aim to overcome these challenges by enhancing safety profiles and improving diagnostic capabilities. For example, recent studies have explored the use of Ribavirin-13C2 in combination therapies for HIV/AIDS, where it serves as a metabolic label to monitor drug interactions and resistance development.
From a chemical synthesis perspective, producing high-purity Ribavirin-13C2 requires sophisticated methodologies to ensure isotopic enrichment without compromising structural integrity. Advances in catalytic processes and chiral resolution techniques have made it feasible to obtain enantiomerically pure forms of this compound, which is essential for precise biological applications. The scalability of production methods also plays a crucial role in making such compounds accessible for widespread research use.
The role of computational chemistry in designing and optimizing isotope-labeled drugs cannot be overstated. Molecular modeling studies have been instrumental in predicting how modifications like ¹³C incorporation affect the physicochemical properties and biological activity of Ribavirin-13C2. These simulations help guide experimental efforts by identifying optimal structural modifications that enhance drug-like characteristics while preserving therapeutic efficacy.
Ethical considerations are also paramount when working with pharmaceutical compounds like Ribavirin-13C2. Ensuring equitable access to these advanced therapeutics for research purposes is essential for fostering global collaboration in medical science. Collaborative initiatives between academic institutions, pharmaceutical companies, and regulatory bodies help streamline the translation of laboratory findings into clinical applications.
The future prospects for Ribavirin-13C2 are promising, with ongoing research exploring its potential in personalized medicine and precision therapeutics. By integrating genomics data with metabolic labeling techniques using compounds like Ribavirin-13C2, clinicians can develop more tailored treatment strategies that account for individual patient variability. This approach aligns with broader trends in medicine toward more holistic and patient-centric care models.
In conclusion, Ribavirin-13C2 (CAS no. 1279035-36-7) stands as a testament to the innovative intersection of chemistry, biology, and medicine. Its unique properties make it an indispensable tool for researchers investigating viral diseases, metabolic pathways, and drug development strategies. As scientific understanding evolves, Ribavirin-13C2 will continue to play a pivotal role in advancing our ability to diagnose, treat, and prevent a wide range of health challenges.
1279035-36-7 (Ribavirin-13C2) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)